Cas no 2946-17-0 (5-Methoxy-2-methylbenzselenazole)
2946-17-0 structure
Product Name:5-Methoxy-2-methylbenzselenazole
CAS No:2946-17-0
MF:C9H9NOSe
MW:226.133861303329
MDL:MFCD00005558
CID:43628
PubChem ID:87560435
Update Time:2025-04-18
5-Methoxy-2-methylbenzselenazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-2-methylbenzselenazole
- 5-Methoxy-2-methylbenzoselenazole
- 5-methoxy-2-methyl-1,3-benzoselenazole
- 2-methyl-5-methoxy-benzoselenazole
- 5-Methoxy-2-methyl-benzoselenazol
- 5-methoxy-2-methyl-benzoselenazole
- 5-Methoxy-2-methyl-benzselenazol
- Benzoselenazole,5-methoxy-2-methyl
- NSC366221
- 2-Methyl-5-methoxybenzoselenazole
- M1900
- 2946-17-0
- D91549
- Benzoselenazole, 5-methoxy-2-methyl-
- 5-methoxy-2-methyl-1, 3-benzoselenazole
- J-017525
- 5-Methoxy-2-methylbenzselenazole, 98%
- FT-0620555
- 5-Methoxy-2-methylbenzo[d][1,3]selenazole
- DTXSID3062736
- 5-Methoxy-2-methyl-1,3-benzoselenazole #
- InChI=1/C9H9NOSe/c1-6-10-8-5-7(11-2)3-4-9(8)12-6/h3-5H,1-2H
- NSC 366221
- SCHEMBL4404506
- (S)-1-Cbz-2-piperidinecarboxamide
- MFCD00005558
- NS00028707
- NSC-366221
- EINECS 220-956-4
- AKOS015851794
- XBH17NOG6U
- UNII-XBH17NOG6U
- DB-047585
-
- MDL： MFCD00005558
- Inchi： 1S/C9H9NOSe/c1-6-10-8-5-7(11-2)3-4-9(8)12-6/h3-5H,1-2H3
- InChI Key： LVIYTMFDCXRSDL-UHFFFAOYSA-N
- SMILES： [Se]1C(C)=NC2C=C(C=CC1=2)OC
Computed Properties
- Exact Mass: 226.98500
- Monoisotopic Mass: 226.985
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 22.1A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.491 g/mL at 25 °C(lit.)
- Boiling Point: 142°C/3.5mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.639(lit.)
- PSA: 22.12000
- LogP: 1.60880
- Solubility: Not available
5-Methoxy-2-methylbenzselenazole Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H300+H330-H373-H410
- Warning Statement： P260-P264-P270-P271-P273-P284-P301+P310+P330-P304+P340+P310-P314-P391-P403+P233-P405-P501
- Hazardous Material transportation number：UN 2810 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 23/25-33-50/53
- Safety Instruction： S20/21-S28-S45-S60-S61
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- TSCA：Yes
- Packing Group：II
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R23/25; R33; R50/53
5-Methoxy-2-methylbenzselenazole Customs Data
- HS CODE：2927000090
- Customs Data：
China Customs Code:
2927000090Overview:
2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
5-Methoxy-2-methylbenzselenazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M862125-1g |
5-Methoxy-2-methylbenzoselenazole |
2946-17-0 | ≥96%(GC) | 1g |
187.20 | 2021-05-17 | |
| Chemenu | CM161564-25g |
5-methoxy-2-methylbenzo[d][1,3]selenazole |
2946-17-0 | 97% | 25g |
$284 | 2021-06-17 | |
| Chemenu | CM161564-25g |
5-methoxy-2-methylbenzo[d][1,3]selenazole |
2946-17-0 | 97% | 25g |
$284 | 2022-06-11 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22411-1g |
5-Methoxy-2-methylbenzoselenazole, 97% |
2946-17-0 | 97% | 1g |
￥370.00 | 2023-05-08 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22411-5g |
5-Methoxy-2-methylbenzoselenazole, 97% |
2946-17-0 | 97% | 5g |
￥1460.00 | 2023-05-08 | |
| Alichem | A019092924-25g |
5-Methoxy-2-methylbenzo[d][1,3]selenazole |
2946-17-0 | 97% | 25g |
$307.04 | 2023-09-02 | |
| Cooke Chemical | F456421-1g |
5-Methoxy-2-methylbenzoselenazole |
2946-17-0 | 97 | 1g |
RMB 296.00 | 2025-02-21 | |
| Cooke Chemical | F456421-5g |
5-Methoxy-2-methylbenzoselenazole |
2946-17-0 | 97 | 5g |
RMB 1168.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732599-1g |
5-Methoxy-2-methylbenzo[d][1,3]selenazole |
2946-17-0 | 98% | 1g |
￥654.00 | 2024-08-03 | |
| Aaron | AR002Z54-250mg |
Benzoselenazole, 5-methoxy-2-methyl- |
2946-17-0 | 97% | 250mg |
$23.00 | 2025-01-21 |
5-Methoxy-2-methylbenzselenazole Related Literature
-
1. 657. Vibrational frequency correlations in heterocyclic molecules. Part VI. Spectral features of a range of compounds possessing a benzene ring fused to a five-membered ringD. G. O'Sullivan J. Chem. Soc. 1960 3278
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